Cas no 1000339-60-5 (2-Fluoro-4-(trifluoromethyl)benzyl Chloride)

• Product Name: 2-Fluoro-4-(trifluoromethyl)benzyl Chloride
• CAS No: 1000339-60-5
• MF: C₈H₅ClF₄
• MW: 212.571915388107
• MDL: MFCD09749659
• CID: 1032307
• PubChem ID: 21463583
• Update Time: 2025-06-15

2-Fluoro-4-(trifluoromethyl)benzyl Chloride Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-2-fluoro-4-(trifluoromethyl)benzene
• EN300-1929251
• 1000339-60-5
• AKOS016012271
• AMY8699
• 2-fluoro-4-trifluoromethyl-benzyl chloride
• AS-30462
• Benzene, 1-(chloromethyl)-2-fluoro-4-(trifluoromethyl)-
• SCHEMBL5325907
• MFCD09749659
• DB-328655
• DTXSID00614282
• 2-fluoro-4-trifluoromethylbenzyl chloride
• 2-Fluoro-4-(trifluoromethyl)benzyl chloride
• 2-Fluoro-4-(trifluoromethyl)benzyl Chloride

• MDL： MFCD09749659
• Inchi： 1S/C8H5ClF4/c9-4-5-1-2-6(3-7(5)10)8(11,12)13/h1-3H,4H2
• InChI Key： OOGWHXAQEMXPLR-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(F)(F)F)=CC=1F

Computed Properties

• Exact Mass: 212.0015905g/mol
• Monoisotopic Mass: 212.0015905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 183.5±35.0 °C at 760 mmHg
• Flash Point: 74.1±19.4 °C
• Vapor Pressure: 1.0±0.3 mmHg at 25°C

2-Fluoro-4-(trifluoromethyl)benzyl Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Fluoro-4-(trifluoromethyl)benzyl Chloride

Recent Advances in the Application of 2-Fluoro-4-(trifluoromethyl)benzyl Chloride (CAS: 1000339-60-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Fluoro-4-(trifluoromethyl)benzyl Chloride (CAS: 1000339-60-5) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This halogenated benzyl derivative serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and fluorinated pharmaceuticals. Recent studies have highlighted its role in facilitating efficient C-C and C-N bond formation reactions, enabling the construction of complex molecular architectures with potential therapeutic value.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Fluoro-4-(trifluoromethyl)benzyl Chloride in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a crucial building block to introduce the trifluoromethyl group, which significantly enhanced the metabolic stability and target binding affinity of the resulting inhibitors. The study reported IC50 values in the low nanomolar range against BTK, with improved pharmacokinetic properties compared to earlier generation inhibitors.

In the field of antiviral research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the use of 1000339-60-5 in the synthesis of potent inhibitors targeting the SARS-CoV-2 main protease. The fluorinated benzyl moiety was found to contribute to enhanced membrane permeability and improved target engagement, as confirmed by X-ray crystallography studies. These findings suggest promising avenues for developing broad-spectrum antiviral agents against emerging coronaviruses.

From a synthetic chemistry perspective, advances in the handling and application of 2-Fluoro-4-(trifluoromethyl)benzyl Chloride have been reported. A 2023 Nature Protocols article detailed optimized procedures for its storage and handling under inert atmosphere to prevent decomposition, along with novel catalytic systems for its efficient coupling with various nucleophiles. These methodological improvements have expanded the scope of reactions possible with this valuable synthetic intermediate.

The pharmaceutical industry has shown increasing interest in this compound, as evidenced by several recent patent applications (2023-2024) covering its use in the production of fluorinated drug candidates. Particular emphasis has been placed on its incorporation into PET (positron emission tomography) tracer molecules, where the fluorine-18 labeled analogs show promise for diagnostic imaging applications in oncology and neurology.

Ongoing research continues to explore the potential of 2-Fluoro-4-(trifluoromethyl)benzyl Chloride in diverse therapeutic areas. Current investigations include its application in the development of: (1) next-generation kinase inhibitors with improved selectivity profiles, (2) fluorinated analogs of existing drugs to enhance metabolic stability, and (3) novel materials for drug delivery systems. The unique electronic properties imparted by the trifluoromethyl and fluorine substituents make this compound particularly valuable for structure-activity relationship studies in medicinal chemistry.

In conclusion, 2-Fluoro-4-(trifluoromethyl)benzyl Chloride (CAS: 1000339-60-5) represents a versatile and increasingly important building block in modern drug discovery and development. Recent advances have expanded its applications across multiple therapeutic areas while improving synthetic methodologies for its incorporation into complex molecules. As research continues to elucidate structure-property relationships involving this fluorinated scaffold, its role in pharmaceutical innovation is expected to grow significantly in the coming years.